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Cat. No.: B092166

Get Quote

Introduction & Mechanistic Insights
Benzyl(heptadecyl)dimethylammonium chloride (BHDAC) is a long-chain quaternary

ammonium compound (QAC) widely utilized in drug development, formulation science, and

antimicrobial research. Structurally, it is characterized by a positively charged nitrogen

headgroup and a highly hydrophobic 17-carbon (heptadecyl) alkyl chain [1].

Causality in Experimental Design: Unlike shorter-chain homologs (e.g., C12 or C14), the C17

chain imparts exceptional lipophilicity. This structural nuance provides a unique balance: it

slows down dissolution kinetics in purely aqueous environments but vastly improves the

molecule's persistence and ability to integrate into microbial lipid bilayers [1].

When preparing stock solutions, researchers must account for the potent surfactant nature of

BHDAC. QACs significantly lower the surface tension of solvents. Consequently, vigorous

agitation or vortexing will induce severe foaming, which traps air, alters the meniscus, and

leads to highly inaccurate volumetric measurements [2]. To prevent micellar aggregation from
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interfering with concentration accuracy, stock solutions are typically prepared at 1% (w/v) using

gentle kinetic energy (magnetic stirring) and subsequently serially diluted for downstream

applications [3].

Physicochemical Properties
To ensure accurate molarity calculations and solvent selection, the quantitative

physicochemical data of BHDAC is summarized below.

Property Specification

Chemical Name Benzyl(heptadecyl)dimethylammonium chloride

IUPAC Name Benzyl-heptadecyl-dimethylazanium;chloride

CAS Number 16576-98-0

Molecular Formula C₂₆H₄₈ClN

Molecular Weight 410.1 g/mol

Solubility Profile Very soluble in water, ethanol, and DMSO

Primary Utility
Cationic surfactant, broad-spectrum

antimicrobial agent

Experimental Protocol: 1% (w/v) Stock Solution
Preparation
This protocol establishes a self-validating system for generating a 1% (w/v) (~24.38 mM) stock

solution. The methodology ensures complete dissolution without material loss due to foaming

or non-specific binding.

Materials & Equipment
Benzyl(heptadecyl)dimethylammonium chloride powder (Analytical grade)

High-purity sterile water (e.g., Milli-Q or Water for Injection)

Analytical balance (0.1 mg precision)
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Sterile glass beaker and 10 mL Class A volumetric flask

Magnetic stirrer and sterile PTFE-coated stir bar

0.22 µm Polyethersulfone (PES) syringe filter

Step-by-Step Methodology
Weighing & Transfer: Accurately weigh 100.0 mg of BHDAC powder using an analytical

balance. Transfer the powder quantitatively into a sterile 20 mL glass beaker.

Solvent Addition: Add approximately 8 mL of high-purity sterile water to the beaker. (Note: If

rapid dissolution is required for highly time-sensitive workflows, a 10% v/v Ethanol/Water

mixture can be used to disrupt the hydrophobic interactions of the C17 chains more

efficiently).

Dissolution (Critical Step): Insert a sterile magnetic stir bar. Place the beaker on a magnetic

stir plate and stir gently at 150–200 rpm at room temperature.

Mechanistic Insight:Do not vortex. Gentle stirring prevents the incorporation of air and

subsequent foaming, while providing sufficient kinetic energy to overcome the hydrophobic

interactions of the heptadecyl chains [3].

Self-Validation Check: Monitor the solution visually. The endpoint of dissolution is achieved

only when the solution is completely clear and free of any particulate matter or Schlieren

lines.

Volume Adjustment: Carefully transfer the clear solution to a 10 mL volumetric flask. Rinse

the beaker with 1 mL of sterile water and add the wash to the flask to ensure complete

transfer. Bring the final volume to exactly the 10 mL mark using a glass Pasteur pipette.

Sterilization: Filter the adjusted solution through a 0.22 µm PES syringe filter into a sterile,

light-protected container.

Mechanistic Insight: PES membranes are mandatory. QACs readily bind to standard nylon

or cellulosic membranes via electrostatic and hydrophobic interactions, which would
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artificially deplete the stock concentration. PES ensures low-protein/low-surfactant

binding.

Storage: Aliquot the sterilized 1% (w/v) stock solution into microcentrifuge tubes and store at

4°C. Ensure tubes are tightly sealed to prevent solvent evaporation.

Workflow Visualization
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Workflow for the preparation and sterilization of BHDAC stock solutions.
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Downstream Application: Serial Dilution for MIC
Assays
When utilizing the 1% (10,000 µg/mL) stock solution for Minimum Inhibitory Concentration

(MIC) or cytotoxicity assays, perform serial dilutions directly into the target cell culture medium

or PBS.

Perform an initial 1:100 dilution (e.g., 10 µL stock into 990 µL medium) to create a 0.01%

(100 µg/mL) working solution [3].

Vortex the diluted working solution gently (at this lower concentration, foaming is minimal

and manageable).

Proceed with standard 1:2 serial dilutions across a 96-well microtiter plate to achieve the

desired testing gradient (e.g., 100 µg/mL down to 0.1 µg/mL).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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